![molecular formula C16H15NO2 B564324 4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol-13C2, 15N CAS No. 1189468-68-5](/img/structure/B564324.png)
4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol-13C2, 15N
Overview
Description
“4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol-13C2, 15N” is a chemical compound with the molecular formula C1413C2H1515NO2 and a molecular weight of 256.27 . It is used for proteomics research . It is an intermediate for the preparation of Isotope Labelled Valdecoxib .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 14 carbon atoms (including 2 carbon-13 isotopes), 15 hydrogen atoms, 1 nitrogen-15 isotope, and 2 oxygen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. It is known to be an off-white solid .Scientific Research Applications
Chemical Synthesis and Applications
Cyclooxygenase-2 Inhibition
4,5-Diphenyl-4-isoxazolines, chemically related to 4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol, have been studied as inhibitors of cyclooxygenase-2 (COX-2). These compounds, with different substituents, exhibit varying levels of analgesic and anti-inflammatory activities. A specific compound within this group demonstrated potent and selective COX-2 inhibition, highlighting its potential in medicinal chemistry (Habeeb, Rao, & Knaus, 2001).
Dipolar Cycloaddition Reactions
The compound has been utilized in dipolar cycloaddition reactions with diphenylnitrilimine, leading to the formation of spiro[furan-pyrazolin]ones. This demonstrates its reactivity and utility in organic synthesis, offering insights into novel chemical pathways and molecular structures (Štverková, Ẑák, & Jonas, 1995).
Anti-Tubercular Activity
N-substituted derivatives of 4,5-dihydro-1,2-oxazol-4-yl compounds have been synthesized and evaluated for their anti-tubercular activity. This research underscores the compound's potential in developing new therapeutic agents for treating tuberculosis (Dighe, Mahajan, Maste, & Bhat, 2012).
Photophysical Properties
Studies on pyrazoline derivatives with triphenyl and ester components, closely related to 4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol, have shown significant solvent effects on their absorption and fluorescence properties. Such compounds are useful in understanding solvent-structure interactions and may have applications in materials science (Şenol et al., 2020).
Liquid Crystal Research
Unsymmetrical diphenylisoxazoles, which are structurally related to the compound , have been synthesized and analyzed for their mesogenic properties. This research contributes to the field of liquid crystals, exploring the effects of molecular structure on liquid crystalline phases (Brown & Styring, 2003).
Antimicrobial Activities
Triazole derivatives, including structures similar to 4,5-Dihydro-5-methyl-3,4-diphenyl-5-isoxazolol, have been synthesized and evaluated for their antimicrobial activities. These studies contribute to the search for new antimicrobial agents, a crucial area in pharmaceutical research (Bektaş et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
5-(113C)methyl-3,4-diphenyl-(513C,215N)4H-1,2-oxazol-5-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c1-16(18)14(12-8-4-2-5-9-12)15(17-19-16)13-10-6-3-7-11-13/h2-11,14,18H,1H3/i1+1,16+1,17+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOFHVOCXHGAVHL-JZTCLKRDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(=NO1)C2=CC=CC=C2)C3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH3][13C]1(C(C(=[15N]O1)C2=CC=CC=C2)C3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.